Cas no 98434-06-1 (5-(furan-2-yl)-1,2-oxazole-3-carboxylic acid)

5-(Furan-2-yl)-1,2-oxazole-3-carboxylic acid is a heterocyclic compound featuring a furan-substituted oxazole core with a carboxylic acid functional group. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals, agrochemicals, and materials science. The furan and oxazole moieties contribute to its potential as a precursor for bioactive molecules, leveraging their electron-rich properties for further derivatization. The carboxylic acid group enhances reactivity, enabling facile conjugation or modification. Its well-defined molecular architecture makes it suitable for structure-activity relationship studies in medicinal chemistry. The compound is typically characterized by high purity and stability, ensuring reliability in research and industrial processes.

5-(furan-2-yl)-1,2-oxazole-3-carboxylic acid structure

98434-06-1 structure

Product Name:5-(furan-2-yl)-1,2-oxazole-3-carboxylic acid

CAS No:98434-06-1

MF:C₈H₅NO₄

MW:179.129602193832

MDL:MFCD04113954

CID:803128

PubChem ID:1090982

Update Time:2025-06-09

5-(furan-2-yl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-(Furan-2-yl)isoxazole-3-carboxylic acid
- 5-(2-Furyl)isoxazole-3-carboxylic Acid
- 5-(furan-2-yl)-1,2-oxazole-3-carboxylic acid
- 5-Furan-2-yl-isoxazole-3-carboxylic acid
- 3-Isoxazolecarboxylic acid, 5-(2-furanyl)-
- BAS 07803752
- PubChem8776
- ChemDiv2_003289
- MLWFYCMVBAIITM-UHFFFAOYSA-N
- HMS1378F11
- 6895AC
- BBL030217
- STK347891
- SBB007153
- VO10066
- TRA0029326
- 5-(2-Furyl)isoxaz
- TS-00191
- 5-furan-2-yl-isoxazole-3-carboxylic acid, AldrichCPR
- CS-W007055
- 5-(Furan-2-yl)isoxazole-3-carboxylicacid
- 98434-06-1
- FT-0642368
- Z208298540
- EN300-25489
- MFCD04113954
- F2135-0506
- AMY1685
- AKOS000263515
- DTXSID90360221
- SCHEMBL569522
- A845860
- J-517573
- SB60912
- 5-(2-FURYL)-3-ISOXAZOLECARBOXYLIC ACID
- BB 0258736
- SY015179
- DB-057727
- AS-871/43335094
- ALBB-013399
- MDL： MFCD04113954
- Inchi： 1S/C8H5NO4/c10-8(11)5-4-7(13-9-5)6-2-1-3-12-6/h1-4H,(H,10,11)
- InChI Key： MLWFYCMVBAIITM-UHFFFAOYSA-N
- SMILES： O1C=CC=C1C1=CC(C(=O)O)=NO1

Computed Properties

Exact Mass: 179.02200
Monoisotopic Mass: 179.022
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 208
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 76.5
Surface Charge: 0
XLogP3: 1

Experimental Properties

Density: 1.42
Melting Point: 151 °C
Boiling Point: 418.4°C at 760 mmHg
Flash Point: 206.8℃
Refractive Index: 1.555
PSA: 76.47000
LogP: 1.63280

5-(furan-2-yl)-1,2-oxazole-3-carboxylic acid Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazard Category Code： 36/37/38
Safety Instruction： S22; S26; S36/37/39
HazardClass：IRRITANT
Storage Condition：Sealed in dry,Store in freezer, under -20°C
Risk Phrases：R36/37/38

5-(furan-2-yl)-1,2-oxazole-3-carboxylic acid Pricemore >>

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